Cas no 1803926-76-2 (2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine
• CAS No: 1803926-76-2
• MF: C₇H₇F₄N₃O
• MW: 225.14359498024
• CID: 4931324
• Update Time: 2025-08-05

2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F4N3O/c8-3-1-5(15-7(9,10)11)4(2-12)14-6(3)13/h1H,2,12H2,(H2,13,14)
• InChI Key： LRMPLJHOULUFRO-UHFFFAOYSA-N
• SMILES： FC1=C(N)N=C(CN)C(=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 0.7
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine

Introduction to 2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1803926-76-2) in Modern Chemical and Pharmaceutical Research

2-Amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine, identified by its CAS number 1803926-76-2, is a specialized heterocyclic compound that has garnered significant attention in the realm of chemical and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the pyridine family, which is well-documented for its broad applications in medicinal chemistry, particularly as a scaffold for the development of bioactive molecules.

The structural motif of 2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine incorporates several key functional groups that contribute to its versatility. The presence of both amino and aminomethyl substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the fluoro and trifluoromethoxy groups introduce electronic and steric effects that can fine-tune the pharmacokinetic and pharmacodynamic profiles of derivatives.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The compound’s fluoro and trifluoromethoxy substituents are particularly noteworthy, as they have been shown to modulate drug interactions at the molecular level. For instance, studies have demonstrated that fluorine atoms can increase lipophilicity and reduce metabolic degradation, thereby extending the half-life of pharmaceuticals.

The aminomethyl group in 2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine provides a site for further functionalization, enabling the synthesis of more complex derivatives. This flexibility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic agents. Researchers have leveraged this compound to explore its potential in various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of small-molecule inhibitors. For example, derivatives of 2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine have been investigated for their ability to target specific enzymes involved in cancer progression. The combination of amino and fluoro substituents allows for precise tuning of binding interactions with protein receptors, leading to high selectivity and efficacy.

Recent advancements in computational chemistry have further enhanced the utility of 2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine. Molecular modeling studies have revealed insights into how modifications at different positions of the pyridine ring can influence biological activity. These insights are crucial for designing next-generation drugs with improved pharmacological properties. The integration of machine learning algorithms has expedited the discovery process by predicting optimal structural modifications based on large datasets.

The pharmaceutical industry has also recognized the potential of 2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine as a building block for drug candidates. Its structural features make it an attractive candidate for further derivatization, leading to compounds with enhanced solubility, bioavailability, and target specificity. Several preclinical studies have showcased promising results using derivatives derived from this compound, highlighting its therapeutic potential.

Moreover, the environmental impact of fluorinated compounds has been a topic of increasing interest. While fluorine atoms offer numerous advantages in drug design, their persistence in the environment raises concerns. However, researchers are actively exploring strategies to mitigate these issues while maintaining the benefits offered by fluorinated pyridines. For instance, biodegradable analogs and controlled-release formulations are being investigated to minimize environmental footprint.

The synthesis of 2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine itself presents an interesting challenge due to its complex functional groups. Advanced synthetic methodologies, including transition-metal catalysis and flow chemistry, have been employed to achieve high yields and purity. These techniques not only improve efficiency but also allow for scalable production, making it more feasible for industrial applications.

In conclusion,2-amino-6-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine (CAS No. 1803926-76-2) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.